Cas no 654663-49-7 (2-(3-Hydroxy-1-pyrrolidinyl)isonicotinic acid)

• Product Name: 2-(3-Hydroxy-1-pyrrolidinyl)isonicotinic acid
• CAS No: 654663-49-7
• MF: C₁₀H₁₂N₂O₃
• MW: 208.213882446289
• MDL: MFCD13178170
• CID: 1074111
• PubChem ID: 53408732
• Update Time: 2025-11-01

2-(3-Hydroxy-1-pyrrolidinyl)isonicotinic acid Chemical and Physical Properties

Names and Identifiers

• 2-(3-Hydroxy-1-pyrrolidinyl)isonicotinic acid
• 2-(3-hydroxypyrrolidin-1-yl)pyridine-4-carboxylic acid
• 2-(3-Hydroxypyrrolidin-1-yl)isonicotinicacid
• 654663-49-7
• 2-(3-Hydroxypyrrolidin-1-yl)isonicotinic acid
• AKOS012238998
• DTXSID20696388

• MDL： MFCD13178170
• Inchi： 1S/C10H12N2O3/c13-8-2-4-12(6-8)9-5-7(10(14)15)1-3-11-9/h1,3,5,8,13H,2,4,6H2,(H,14,15)
• InChI Key： JIORJCFEZPQYLL-UHFFFAOYSA-N
• SMILES： OC1CN(C2C=C(C(=O)O)C=CN=2)CC1

Computed Properties

• Exact Mass: 208.08500
• Monoisotopic Mass: 208.08479225g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 73.7Ų

Experimental Properties

• PSA: 73.66000
• LogP: 0.41580

2-(3-Hydroxy-1-pyrrolidinyl)isonicotinic acid Security Information

• HazardClass：IRRITANT

Additional information on 2-(3-Hydroxy-1-pyrrolidinyl)isonicotinic acid

2-(3-Hydroxy-1-pyrrolidinyl)isonicotinic acid (CAS No. 654663-49-7): A Comprehensive Overview

2-(3-Hydroxy-1-pyrrolidinyl)isonicotinic acid (CAS No. 654663-49-7) is a unique compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, also known as HPIA, is a derivative of isonicotinic acid and features a 3-hydroxy-1-pyrrolidinyl moiety, which imparts distinct chemical and biological properties. The structural complexity and functional groups of HPIA make it a promising candidate for various therapeutic applications, particularly in the areas of neurodegenerative diseases and inflammatory disorders.

The chemical structure of 2-(3-Hydroxy-1-pyrrolidinyl)isonicotinic acid (HPIA) consists of an isonicotinic acid backbone with a 3-hydroxy-1-pyrrolidinyl substituent. The isonicotinic acid moiety is a well-known pharmacophore that has been extensively studied for its anti-tubercular properties. The addition of the 3-hydroxy-1-pyrrolidinyl group introduces additional functionalities that can enhance the compound's solubility, stability, and bioavailability. These properties are crucial for optimizing the therapeutic potential of HPIA in various medical applications.

Recent research has focused on the pharmacological activities of HPIA. Studies have shown that this compound exhibits potent anti-inflammatory effects by modulating key signaling pathways involved in inflammation. For instance, HPIA has been found to inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, which are central to the pathogenesis of many inflammatory diseases. This makes HPIA a potential therapeutic agent for conditions such as rheumatoid arthritis, Crohn's disease, and psoriasis.

In addition to its anti-inflammatory properties, HPIA has also demonstrated neuroprotective effects. Preclinical studies have indicated that HPIA can reduce oxidative stress and prevent neuronal cell death in models of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. The mechanism underlying these effects is thought to involve the activation of antioxidant enzymes and the inhibition of pro-apoptotic signaling pathways. These findings suggest that HPIA could be a valuable candidate for the development of novel neuroprotective therapies.

The pharmacokinetic profile of HPIA has been extensively characterized in both in vitro and in vivo models. Studies have shown that HPIA exhibits good oral bioavailability and a favorable pharmacokinetic profile, making it suitable for oral administration. The compound is rapidly absorbed from the gastrointestinal tract and distributed to various tissues, including the brain. Furthermore, HPIA has been found to have a moderate half-life, which allows for once-daily dosing regimens in clinical settings.

The safety profile of HPIA has also been evaluated in preclinical studies. Toxicity assessments have shown that HPIA is well-tolerated at therapeutic doses, with no significant adverse effects observed in animal models. These findings support the further development of HPIA as a safe and effective therapeutic agent.

Clinical trials are currently underway to evaluate the efficacy and safety of HPIA in human subjects. Early-phase clinical trials have demonstrated promising results, with HPIA showing significant improvements in disease outcomes for patients with inflammatory conditions and neurodegenerative disorders. These trials are ongoing, and further data will be crucial for determining the full therapeutic potential of HPIA.

In conclusion, 2-(3-Hydroxy-1-pyrrolidinyl)isonicotinic acid (HPIA) is a promising compound with a wide range of potential therapeutic applications. Its unique chemical structure and pharmacological properties make it an attractive candidate for the development of novel treatments for inflammatory diseases and neurodegenerative disorders. Ongoing research and clinical trials will continue to elucidate the full potential of HPIA, paving the way for its future use in clinical practice.